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Compound of Interest

Compound Name:
Ethyl 2-amino-4-chloro-3-

methoxybenzoate

CAS No.: 1247605-97-5

Cat. No.: B2391647

Get Quote

Product Focus: Ethyl 2-amino-4-chloro-3-methoxybenzoate CAS: 1247605-97-5 (and

related esters) Application Area: Medicinal Chemistry / Kinase Inhibitor Discovery (EGFR,

FGFR, VEGFR)

Abstract & Introduction
Ethyl 2-amino-4-chloro-3-methoxybenzoate is a specialized "privileged scaffold"

intermediate designed for the synthesis of Type I ATP-competitive kinase inhibitors. Its unique

substitution pattern—specifically the 3-methoxy and 4-chloro groups—allows for the rapid

construction of 7-chloro-8-methoxyquinazolin-4(3H)-one cores.

This specific core architecture is critical in drug discovery for two reasons:

Solubility & Pharmacokinetics: The 8-methoxy group (derived from the 3-methoxy benzoate)

improves aqueous solubility and metabolic stability compared to unsubstituted quinazolines

(e.g., Gefitinib or Erlotinib analogs).
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Electronic Tuning: The 7-chloro substituent (derived from the 4-chloro benzoate) modulates

the acidity of the quinazoline N1 proton, enhancing hydrogen bond strength with the kinase

hinge region (typically Met793 in EGFR).

This guide details the protocol for converting this benzoate ester into a library of potent kinase

inhibitors targeting EGFR (T790M mutants) and FGFR, providing a robust workflow for

medicinal chemists.

Chemical Properties & Handling
Property Specification

IUPAC Name Ethyl 2-amino-4-chloro-3-methoxybenzoate

Molecular Formula C₁₀H₁₂ClNO₃

Molecular Weight 229.66 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, EtOAc; sparingly

soluble in water

Storage
2–8°C, inert atmosphere (Ar/N₂), protect from

light

Key Reactivity

Aniline amine (nucleophilic); Ester

(electrophilic); Aryl chloride (potential handle for

Buchwald-Hartwig coupling)

Synthetic Utility: The "Quinazoline-8-OMe" Pathway
The primary application of this intermediate is the construction of the Quinazoline ring system.

Unlike standard 6,7-disubstituted inhibitors (like Gefitinib), the 7,8-disubstituted pattern derived

from this starting material offers a distinct vector for exploring the "solvent front" and "ribose

pocket" of the kinase active site.

Mechanism of Scaffold Assembly
The synthesis relies on a cyclocondensation reaction with a C1 unit (Formamidine or Urea) to

fuse the pyrimidine ring onto the benzoate.
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Figure 1: Synthetic workflow converting the benzoate ester into a functional kinase inhibitor.

Detailed Experimental Protocols
Protocol A: Synthesis of the Scaffold (Quinazolinone
Core)
Objective: Cyclize the benzoate ester to form 7-chloro-8-methoxyquinazolin-4(3H)-one.

Reagents:

Ethyl 2-amino-4-chloro-3-methoxybenzoate (1.0 eq)

Formamidine acetate (1.5 eq)

Ethanol (anhydrous) or 2-Methoxyethanol (for higher temp)

Procedure:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 2-amino-4-
chloro-3-methoxybenzoate (5.0 g, 21.7 mmol) in Ethanol (50 mL).

Addition: Add Formamidine acetate (3.4 g, 32.6 mmol).

Reaction: Heat the mixture to reflux (80–100°C) for 6–12 hours. Monitor by LC-MS for the

disappearance of the starting ester (m/z ~230) and formation of the product (m/z ~211).

Workup: Cool the reaction to room temperature. The product often precipitates out.

If solid forms: Filter the precipitate, wash with cold ethanol and diethyl ether.

If no solid: Concentrate the solvent to ~10 mL and cool to 0°C to induce crystallization.
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Yield: Typical yield is 75–85%.

QC Check: 1H NMR (DMSO-d6) should show a singlet around 8.1 ppm (H-2 of quinazoline)

and loss of ethyl ester signals.

Protocol B: Activation (Chlorination)
Objective: Convert the inert quinazolinone into the reactive 4-chloroquinazoline.

Reagents:

7-Chloro-8-methoxyquinazolin-4(3H)-one (from Protocol A)

Phosphorus Oxychloride (POCl₃) (Excess, solvent/reagent)

Diisopropylethylamine (DIPEA) (Catalytic)

Procedure:

Safety Note: POCl₃ is highly corrosive and water-reactive. Perform in a fume hood.

Reaction: Suspend the quinazolinone (2.0 g) in POCl₃ (10 mL). Add 2–3 drops of DIPEA.

Heating: Heat to reflux (105°C) for 2–4 hours. The suspension should become a clear yellow

solution.

Quenching: Cool to RT. Slowly pour the reaction mixture onto crushed ice/water with

vigorous stirring (Exothermic!).

Extraction: Neutralize with saturated NaHCO₃ (to pH 8) and extract with Ethyl Acetate (3 x 50

mL).

Drying: Dry organic layer over Na₂SO₄, filter, and concentrate.

Storage: Use immediately for Protocol C (unstable to moisture).

Protocol C: Library Generation (SNAr Coupling)
Objective: Install the "tail" moiety to define kinase selectivity (e.g., 3-ethynylaniline for EGFR).
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Reagents:

4,7-Dichloro-8-methoxyquinazoline (1.0 eq)

Target Aniline (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

Isopropanol (iPrOH)

Procedure:

Dissolution: Dissolve the chloro-quinazoline (100 mg) in iPrOH (3 mL).

Coupling: Add the substituted aniline (1.1 eq).

Reaction: Heat at 80°C for 2–4 hours. The product usually precipitates as the HCl salt.

Isolation: Filter the solid, wash with iPrOH and Ether.

Free Base (Optional): Partition between EtOAc and NaHCO₃ if the free base is required for

assay.

Case Study: Targeting EGFR T790M
The 8-methoxy substituent (originating from the 3-methoxy benzoate) is particularly effective in

EGFR inhibitors.

Mechanism: In the ATP binding pocket, the quinazoline N1 accepts a hydrogen bond from

Met793. The 8-methoxy group is positioned near the solvent interface, often improving

solubility without disrupting the hinge interaction.

Comparison: Compared to 6,7-dimethoxy analogs (Erlotinib), the 7-chloro-8-methoxy core

often shows a different metabolic profile and can retain potency against the "Gatekeeper"

T790M mutation when paired with a Michael acceptor tail (e.g., acrylamide).
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Figure 2: Interaction map of the 7-chloro-8-methoxyquinazoline scaffold within the EGFR active

site.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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